Cas no 86427-38-5 (1-benzyl-3-chloro-4-(1H-indol-3-yl)azetidin-2-one)

• Product Name: 1-benzyl-3-chloro-4-(1H-indol-3-yl)azetidin-2-one
• CAS No: 86427-38-5
• MF: C₁₈H₁₅ClN₂O
• MW: 310.777503252029
• CID: 1850500
• PubChem ID: 55496
• Update Time: 2025-04-21

1-benzyl-3-chloro-4-(1H-indol-3-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-chloro-4-(1H-indol-3-yl)azetidin-2-one
• 86427-38-5
• 3-(1-Benzyl-3-chloro-2-oxo-4-azetidinyl)indole
• 3-Chloro-4-(1H-indol-3-yl)-1-(phenylmethyl)-2-azetidinone
• 2-AZETIDINONE, 3-CHLORO-4-(1H-INDOL-3-YL)-1-(PHENYLMETHYL)-
• BRN 4514259
• DTXSID001006831

• Inchi： 1S/C18H15ClN2O/c19-16-17(14-10-20-15-9-5-4-8-13(14)15)21(18(16)22)11-12-6-2-1-3-7-12/h1-10,16-17,20H,11H2
• InChI Key： QYDZUUSCBVXVDI-UHFFFAOYSA-N
• SMILES： ClC1C(N(CC2C=CC=CC=2)C1C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 310.0872908g/mol
• Monoisotopic Mass: 310.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.1Ų